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N-Methylnorbuprenorphine 3-Methyl Ether N-Methylnorbuprenorphine 3-Methyl Ether
Brand Name: Vulcanchem
CAS No.: 16196-70-6
VCID: VC0042378
InChI: InChI=1S/C27H39NO4/c1-23(2,3)24(4,29)18-15-25-10-11-27(18,31-7)22-26(25)12-13-28(5)19(25)14-16-8-9-17(30-6)21(32-22)20(16)26/h8-9,18-19,22,29H,10-15H2,1-7H3/t18-,19-,22-,24+,25-,26+,27-/m1/s1
SMILES: CC(C)(C)C(C)(C1CC23CCC1(C4C25CCN(C3CC6=C5C(=C(C=C6)OC)O4)C)OC)O
Molecular Formula: C27H39NO4
Molecular Weight: 441.6 g/mol

N-Methylnorbuprenorphine 3-Methyl Ether

CAS No.: 16196-70-6

Reference Standards

VCID: VC0042378

Molecular Formula: C27H39NO4

Molecular Weight: 441.6 g/mol

N-Methylnorbuprenorphine 3-Methyl Ether - 16196-70-6

CAS No. 16196-70-6
Product Name N-Methylnorbuprenorphine 3-Methyl Ether
Molecular Formula C27H39NO4
Molecular Weight 441.6 g/mol
IUPAC Name (2S)-2-[(1S,2S,6R,14R,15R,16R)-11,15-dimethoxy-5-methyl-13-oxa-5-azahexacyclo[13.2.2.12,8.01,6.02,14.012,20]icosa-8(20),9,11-trien-16-yl]-3,3-dimethylbutan-2-ol
Standard InChI InChI=1S/C27H39NO4/c1-23(2,3)24(4,29)18-15-25-10-11-27(18,31-7)22-26(25)12-13-28(5)19(25)14-16-8-9-17(30-6)21(32-22)20(16)26/h8-9,18-19,22,29H,10-15H2,1-7H3/t18-,19-,22-,24+,25-,26+,27-/m1/s1
Standard InChIKey KNDFXYGKWIQXNP-VFERFCJDSA-N
Isomeric SMILES C[C@]([C@H]1C[C@@]23CC[C@@]1([C@H]4[C@@]25CCN([C@@H]3CC6=C5C(=C(C=C6)OC)O4)C)OC)(C(C)(C)C)O
SMILES CC(C)(C)C(C)(C1CC23CCC1(C4C25CCN(C3CC6=C5C(=C(C=C6)OC)O4)C)OC)O
Canonical SMILES CC(C)(C)C(C)(C1CC23CCC1(C4C25CCN(C3CC6=C5C(=C(C=C6)OC)O4)C)OC)O
Synonyms [5α,7α(S)]-α-(1,1-Dimethylethyl)-4,5-epoxy-18,19-dihydro-3,6-dimethoxy-α,17-dimethyl-14-ethenomorphinan-7-methanol; 7α-(1-hydroxy-1,2,2-trimethylpropyl)6,14-endo-ethanotetrahydrothebaine; (αS,5α,7α)-(1,1-Dimethylethyl)-4,5-epoxy-18,19-dihydro-3,6-dim
PubChem Compound 13324137
Last Modified Nov 11 2021
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